4,4'-[1,4-Phenylenebis(dimethylsilanediyl)]di(but-3-en-2-one)

• CAS No.: 62170-49-4
• Molecular Formula: C18H26O2Si2
• Molecular Weight: 330.6 g/mol
• IUPAC Name: 4-[[4-[dimethyl(3-oxobut-1-enyl)silyl]phenyl]-dimethylsilyl]but-3-en-2-one
• InChI: InChI=1S/C18H26O2Si2/c1-15(19)11-13-21(3,4)17-7-9-18(10-8-17)22(5,6)14-12-16(2)20/h7-14H,1-6H3
• InChI Key: JWHLWFOGTJDGMV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=C[Si](C)(C)C1=CC=C(C=C1)[Si](C)(C)C=CC(=O)C

Description

4,4’-[1,4-Phenylenebis(dimethylsilanediyl)]di(but-3-en-2-one) is a complex organic compound that features a unique structure combining a phenylene group with dimethylsilanediyl and butenone moieties

Preparation Methods

The synthesis of 4,4’-[1,4-Phenylenebis(dimethylsilanediyl)]di(but-3-en-2-one) typically involves a multi-step process. One common method starts with the reaction of pentane-2,4-dione with 1,4-phenylenedimethanamine in ethanol. The mixture is refluxed for several hours, followed by recrystallization from acetone to obtain the desired compound . Industrial production methods may involve similar steps but are optimized for larger scale synthesis and higher yields.

Chemical Reactions Analysis

4,4’-[1,4-Phenylenebis(dimethylsilanediyl)]di(but-3-en-2-one) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Addition: The double bonds in the butenone moieties can undergo addition reactions with halogens or hydrogen.

Common reagents and conditions used in these reactions include organic solvents like ethanol or acetone, and catalysts such as palladium or platinum. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4,4’-[1,4-Phenylenebis(dimethylsilanediyl)]di(but-3-en-2-one) has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and in the preparation of complex molecular structures.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its ability to interact with various biological targets.

Industry: It is used in the development of advanced materials, including polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism by which 4,4’-[1,4-Phenylenebis(dimethylsilanediyl)]di(but-3-en-2-one) exerts its effects involves its interaction with molecular targets through its reactive functional groups. The phenylene and butenone moieties can form covalent bonds with other molecules, while the dimethylsilanediyl groups provide stability and flexibility. These interactions can modulate various biochemical pathways, making the compound useful in both research and industrial applications.

Comparison with Similar Compounds

Similar compounds to 4,4’-[1,4-Phenylenebis(dimethylsilanediyl)]di(but-3-en-2-one) include:

1,4-phenylenebis(dimethylsilane): This compound shares the phenylene and dimethylsilane groups but lacks the butenone moieties.

3-Buten-2-ol, 4,4’-[1,4-phenylenebis(dimethylsilylene)]bis-: This compound has a similar structure but includes hydroxyl groups instead of the butenone moieties.

The uniqueness of 4,4’-[1,4-Phenylenebis(dimethylsilanediyl)]di(but-3-en-2-one) lies in its combination of functional groups, which provides a balance of reactivity and stability, making it suitable for a wide range of applications.